Cas no 98489-92-0 (Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate)

• Product Name: Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate
• CAS No: 98489-92-0
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD29762479
• CID: 4723439
• Update Time: 2025-05-20

Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate

• MDL： MFCD29762479
• Inchi： 1S/C8H12N2O3/c1-3-13-8(12)6-4-5(2)9-10-7(6)11/h6H,3-4H2,1-2H3,(H,10,11)
• InChI Key： NLNKCAKEUDJRPA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NN=C(C)C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 67.8

Additional information on Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate

Recent Advances in the Study of Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate (CAS: 98489-92-0)

Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate (CAS: 98489-92-0) is a pyridazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, shedding light on its therapeutic potential.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel GABA_A receptor modulators. Researchers have demonstrated that derivatives of Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate exhibit promising anxiolytic and anticonvulsant activities in preclinical models. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, where the compound's ability to cross the blood-brain barrier was highlighted as a key advantage for central nervous system (CNS) drug development.

In addition to its neurological applications, recent research has investigated the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate yielded derivatives with significant COX-2 inhibitory activity. These derivatives showed reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a potential new avenue for safer anti-inflammatory therapies.

The synthetic methodology for Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate has also seen improvements in recent years. A 2023 publication in Organic Process Research & Development described a novel, scalable synthesis route that significantly improves yield and reduces environmental impact compared to traditional methods. This advancement is particularly important for industrial-scale production, as it addresses both economic and sustainability concerns in pharmaceutical manufacturing.

Looking forward, researchers are exploring the compound's potential in other therapeutic areas, including oncology and infectious diseases. Preliminary studies suggest that certain derivatives may exhibit antiproliferative effects against specific cancer cell lines, though further investigation is needed to elucidate the mechanisms of action. The versatility of Ethyl 6-methyl-3-oxo-2,3,4,5-tetrahydropyridazine-4-carboxylate as a chemical scaffold continues to make it a valuable focus of current pharmaceutical research.